Cas no 2097963-19-2 (3-(Cyclopropylmethyl)-[1,4'-bipiperidin]-4-ol)

• Product Name: 3-(Cyclopropylmethyl)-[1,4'-bipiperidin]-4-ol
• CAS No: 2097963-19-2
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 5723455
• PubChem ID: 121203031
• Update Time: 2025-05-25

3-(Cyclopropylmethyl)-[1,4'-bipiperidin]-4-ol Chemical and Physical Properties

Names and Identifiers

• AKOS026711258
• starbld0031664
• F1907-6890
• 3-(cyclopropylmethyl)-[1,4'-bipiperidin]-4-ol
• 2097963-19-2
• [1,4'-Bipiperidin]-4-ol, 3-(cyclopropylmethyl)-
• 3-(Cyclopropylmethyl)-[1,4'-bipiperidin]-4-ol

• Inchi： 1S/C14H26N2O/c17-14-5-8-16(13-3-6-15-7-4-13)10-12(14)9-11-1-2-11/h11-15,17H,1-10H2
• InChI Key： WJVHUMGURGNWTL-UHFFFAOYSA-N
• SMILES： OC1CCN(C2CCNCC2)CC1CC1CC1

Computed Properties

• Exact Mass: 238.204513457g/mol
• Monoisotopic Mass: 238.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 382.4±37.0 °C(Predicted)
• pka: 14.86±0.40(Predicted)

Additional information on 3-(Cyclopropylmethyl)-[1,4'-bipiperidin]-4-ol

Comprehensive Overview of 3-(Cyclopropylmethyl)-[1,4'-bipiperidin]-4-ol (CAS No. 2097963-19-2)

3-(Cyclopropylmethyl)-[1,4'-bipiperidin]-4-ol (CAS No. 2097963-19-2) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its bipiperidin core and cyclopropylmethyl substituent, exhibits potential applications in drug discovery, particularly in targeting neurological and metabolic pathways. Researchers are increasingly exploring its role as a scaffold for designing novel therapeutics, given its ability to modulate specific receptors and enzymes.

The compound's 1,4'-bipiperidin backbone is a key feature, contributing to its conformational flexibility and binding affinity. This structural motif is often leveraged in medicinal chemistry to enhance pharmacokinetic properties, such as bioavailability and metabolic stability. The addition of the cyclopropylmethyl group further fine-tunes its interactions with biological targets, making it a promising candidate for addressing conditions like chronic pain, inflammation, and neurodegenerative diseases. Recent studies have highlighted its potential in G-protein-coupled receptor (GPCR) modulation, a hot topic in drug development due to GPCRs' involvement in numerous physiological processes.

In the context of current trends, 3-(Cyclopropylmethyl)-[1,4'-bipiperidin]-4-ol aligns with the growing demand for small-molecule therapeutics with high specificity and minimal off-target effects. The rise of precision medicine and personalized treatment approaches has spurred interest in compounds like this, which can be tailored to individual patient needs. Additionally, its potential applications in central nervous system (CNS) disorders resonate with the increasing focus on mental health and neurodegenerative conditions, such as Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, the preparation of 3-(Cyclopropylmethyl)-[1,4'-bipiperidin]-4-ol involves multi-step organic transformations, including reductive amination and cyclization reactions. These methods are well-documented in the literature, ensuring reproducibility and scalability for industrial applications. The compound's stereochemistry also plays a critical role in its biological activity, with enantiopure forms often exhibiting superior efficacy compared to racemic mixtures. This underscores the importance of chiral synthesis techniques in modern drug development.

Another area of interest is the compound's potential role in epigenetic modulation, a rapidly advancing field in biomedical research. Epigenetic regulators are increasingly recognized as viable targets for treating cancers and autoimmune diseases, and 3-(Cyclopropylmethyl)-[1,4'-bipiperidin]-4-ol may offer new avenues for intervention. Its ability to influence histone deacetylases (HDACs) or DNA methyltransferases (DNMTs) could position it as a valuable tool for understanding disease mechanisms and developing targeted therapies.

In summary, 3-(Cyclopropylmethyl)-[1,4'-bipiperidin]-4-ol (CAS No. 2097963-19-2) represents a versatile and promising compound in contemporary drug discovery. Its unique structural features, combined with its potential applications in neurological, metabolic, and epigenetic research, make it a subject of ongoing investigation. As the scientific community continues to explore its properties, this molecule may pave the way for innovative treatments addressing some of the most pressing health challenges of our time.